Cas no 1804050-19-8 (4-Fluoro-2-methoxy-3-phenylpyridine)

• Product Name: 4-Fluoro-2-methoxy-3-phenylpyridine
• CAS No: 1804050-19-8
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4802343
• Update Time: 2025-05-23

4-Fluoro-2-methoxy-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methoxy-3-phenylpyridine

• Inchi： 1S/C12H10FNO/c1-15-12-11(10(13)7-8-14-12)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： WTVWOEFKNCQUOF-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1C1C=CC=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Additional information on 4-Fluoro-2-methoxy-3-phenylpyridine

Recent Advances in the Study of 4-Fluoro-2-methoxy-3-phenylpyridine (CAS: 1804050-19-8)

The compound 4-Fluoro-2-methoxy-3-phenylpyridine (CAS: 1804050-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in contemporary medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 4-Fluoro-2-methoxy-3-phenylpyridine, with particular emphasis on its role as a key intermediate in the preparation of biologically active molecules. Researchers have developed novel synthetic routes to access this compound with high yield and purity, leveraging advanced techniques such as transition metal-catalyzed cross-coupling reactions and regioselective functionalization. These efforts have not only improved the scalability of the synthesis but have also enabled the exploration of its derivatives for various therapeutic applications.

In the context of biological activity, preliminary investigations have revealed that 4-Fluoro-2-methoxy-3-phenylpyridine exhibits promising interactions with specific molecular targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, a recent study demonstrated its inhibitory effects on a subset of kinases involved in cell proliferation, suggesting its potential as a lead compound for anticancer drug development. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacological profile.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 4-Fluoro-2-methoxy-3-phenylpyridine. Early results indicate favorable metabolic stability and bioavailability, making it a viable candidate for further preclinical development. Researchers are particularly interested in its potential to cross the blood-brain barrier, which could open new avenues for targeting central nervous system disorders.

In conclusion, the growing body of research on 4-Fluoro-2-methoxy-3-phenylpyridine (CAS: 1804050-19-8) underscores its importance as a versatile scaffold in medicinal chemistry. Its synthetic accessibility, coupled with its emerging biological activities, positions it as a valuable tool for drug discovery. Future studies are expected to delve deeper into its therapeutic potential, paving the way for the development of novel treatments for a range of diseases.